Cas no 773874-31-0 (Benzoic acid,2-ethoxy-3-methoxy-, methyl ester)

• Product Name: Benzoic acid,2-ethoxy-3-methoxy-, methyl ester
• CAS No: 773874-31-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 552289
• PubChem ID: 45094190
• Update Time: 2025-04-19

Benzoic acid,2-ethoxy-3-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-ethoxy-3-methoxy-, methyl ester
• Benzoic acid, 2-ethoxy-3-methoxy-, methyl ester (9CI)
• 773874-31-0
• methyl 2-ethoxy-3-methoxybenzoate

• Inchi： 1S/C11H14O4/c1-4-15-10-8(11(12)14-3)6-5-7-9(10)13-2/h5-7H,4H2,1-3H3
• InChI Key： YXNKMWMVAJHPDH-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 210.089
• Monoisotopic Mass: 210.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8A^2